Cas no 34791-69-0 (adenine sulphate)

• Product name: adenine sulphate
• CAS No: 34791-69-0
• MF: C₅H₇N₅O₄S
• MW: 233.205178499222
• CID: 1466585
• PubChem ID: 118738

adenine sulphate Chemical and Physical Properties

Names and Identifiers

• adenine sulphate
• Adenine sulfate dehydrate
• W-203410
• HMS3372P22
• AM83911
• SMR000718773
• 7H-Purin-6-amine sulfate
• ADENINE HEMISULFATE 2-HYDRATE
• 7H-purin-6-amine; sulfuric acid
• 9H-purin-6-amine sulfate
• AKOS030500905
• MLS001304026
• DTXSID80956273
• DB-229755
• Sulfuric acid--3H-purin-6-amine (1/1)
• AKOS015896939
• 1H-Purin-6-amine sulfate
• A821144
• 9H-purin-6-amine; sulfuric acid
• 34791-69-0
• CHEMBL1597282
• SULFURIC ACID; VITAMIN B4
• SCHEMBL40370
• NS00087480
• EINECS 252-216-1
• HMS2233L06
• CS-0160450

• Inchi： InChI=1S/C5H5N5.H2O4S/c6-4-3-5(9-1-7-3)10-2-8-4;1-5(2,3)4/h1-2H,(H3,6,7,8,9,10);(H2,1,2,3,4)
• InChI Key： JCVRUTWJRIKTOS-UHFFFAOYSA-N
• SMILES： C1=NC2=NC=NC(=C2N1)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 233.02201
• Monoisotopic Mass: 233.02187490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• PSA: 149.73